Cas no 1214323-91-7 (2'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl
• CAS No: 1214323-91-7
• MF: C₁₃H₇F₄I
• MW: 366.092769861221
• CID: 4998675
• Update Time: 2025-10-24

2'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-4-iodo-3-(trifluoromethyl)biphenyl
• 2'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4I/c14-11-4-2-1-3-9(11)8-5-6-12(18)10(7-8)13(15,16)17/h1-7H
• InChI Key： BVMPZTBANFMWQE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(F)(F)F)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl

2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound with CAS No. 1214323-91-7, commonly referred to as 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The substituents on this molecule—specifically the fluoro group at the 2' position, the iodo group at the 4 position, and the trifluoromethyl group at the 3 position—confer it with distinct chemical and physical properties that make it valuable for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl. Researchers have explored diverse strategies, including Suzuki-Miyaura coupling reactions, which are particularly effective for constructing biphenyl systems. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery pipelines. The presence of electron-withdrawing groups like trifluoromethyl and fluoro significantly influences the electronic properties of the molecule, rendering it amenable to further functionalization and modification.

The chemical properties of 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl are heavily influenced by its substituents. The iodo group at the 4 position introduces a high degree of electrophilicity, making it a prime candidate for nucleophilic aromatic substitution reactions. Conversely, the electron-withdrawing nature of the trifluoromethyl group at the 3 position stabilizes reactive intermediates during such reactions, thereby facilitating selective transformations. This interplay between substituent effects has been extensively studied in recent years, with findings published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications*.

In terms of applications, 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl has shown promise in several domains. In pharmaceutical chemistry, its unique electronic profile makes it an ideal scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases. For instance, researchers have utilized this compound as a building block for developing potential kinase inhibitors, which are critical in anticancer drug development.

Moreover, this compound has found utility in materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The biphenyl core provides structural rigidity and planarity, which are essential for efficient charge transport in these devices. Recent studies have demonstrated that incorporating 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl into polymer frameworks can significantly enhance their optoelectronic properties.

From an environmental perspective, understanding the fate and behavior of 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies conducted under controlled laboratory conditions suggest that this compound undergoes limited biodegradation under aerobic conditions; however, further research is required to fully characterize its environmental persistence.

In conclusion, 2'-Fluoro-4-Iodo-3-(Trifluoromethyl)Biphenyl, with CAS No. 1214323-91-7, stands out as a versatile molecule with multifaceted applications across diverse scientific disciplines. Its unique structure and functional groups render it an invaluable tool for researchers seeking to explore new frontiers in organic synthesis and materials development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly significant role in advancing both academic research and industrial applications.